Cas no 1805920-58-4 (Methyl 3-cyano-2-(difluoromethyl)-4-fluoropyridine-6-acetate)

• Product Name: Methyl 3-cyano-2-(difluoromethyl)-4-fluoropyridine-6-acetate
• CAS No: 1805920-58-4
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4875141
• Update Time: 2025-05-21

Methyl 3-cyano-2-(difluoromethyl)-4-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-(difluoromethyl)-4-fluoropyridine-6-acetate

• Inchi： 1S/C10H7F3N2O2/c1-17-8(16)3-5-2-7(11)6(4-14)9(15-5)10(12)13/h2,10H,3H2,1H3
• InChI Key： JLCOBJMABFSHIV-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C(F)F)N=C(C=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.2
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-2-(difluoromethyl)-4-fluoropyridine-6-acetate

Methyl 3-cyano-2-(difluoromethyl)-4-fluoropyridine-6-acetate (CAS No. 1805920-58-4): An Overview

Methyl 3-cyano-2-(difluoromethyl)-4-fluoropyridine-6-acetate (CAS No. 1805920-58-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents.

The molecular structure of Methyl 3-cyano-2-(difluoromethyl)-4-fluoropyridine-6-acetate is particularly noteworthy. It consists of a pyridine ring substituted with a cyano group, a difluoromethyl group, and a fluorine atom, along with an acetate ester moiety. These functional groups contribute to the compound's chemical stability and reactivity, making it an attractive candidate for various synthetic transformations and biological evaluations.

Recent studies have highlighted the potential of Methyl 3-cyano-2-(difluoromethyl)-4-fluoropyridine-6-acetate in the development of new drugs. One notable application is in the field of anticancer research. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines. The researchers found that the presence of the cyano and difluoromethyl groups significantly enhanced the compound's ability to inhibit cell growth, suggesting its potential as a lead compound for further drug development.

In addition to its anticancer properties, Methyl 3-cyano-2-(difluoromethyl)-4-fluoropyridine-6-acetate has also shown promise in other therapeutic areas. For instance, a recent investigation published in Bioorganic & Medicinal Chemistry Letters reported that this compound and its analogs possess significant anti-inflammatory activity. The study revealed that these compounds effectively inhibit the production of pro-inflammatory cytokines, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.

The synthetic accessibility of Methyl 3-cyano-2-(difluoromethyl)-4-fluoropyridine-6-acetate is another factor contributing to its appeal in pharmaceutical research. A detailed synthetic route for this compound has been described in several peer-reviewed journals, highlighting the efficiency and scalability of its preparation. This synthetic flexibility allows researchers to easily modify the structure and explore a wide range of derivatives, further expanding its potential applications.

Moreover, the physicochemical properties of Methyl 3-cyano-2-(difluoromethyl)-4-fluoropyridine-6-acetate have been extensively studied. Its solubility, stability, and bioavailability are crucial parameters for drug development. Research has shown that this compound exhibits favorable solubility in both aqueous and organic solvents, which is essential for its formulation into various dosage forms. Additionally, its stability under different conditions ensures that it can be stored and transported without significant degradation.

The pharmacokinetic profile of Methyl 3-cyano-2-(difluoromethyl)-4-fluoropyridine-6-acetate has also been evaluated in preclinical studies. These studies have demonstrated that the compound is well-absorbed after oral administration and has a reasonable half-life, which is advantageous for maintaining therapeutic concentrations over an extended period. Furthermore, its low toxicity profile makes it a promising candidate for clinical trials.

In conclusion, Methyl 3-cyano-2-(difluoromethyl)-4-fluoropyridine-6-acetate (CAS No. 1805920-58-4) represents a valuable molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities and favorable physicochemical properties, position it as a promising lead compound for the development of novel therapeutic agents. Ongoing research continues to explore its full potential, paving the way for future advancements in drug discovery and development.